![molecular formula C21H19N3O4S2 B2798964 2-(4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamido)thiophene-3-carboxamide CAS No. 864940-84-1](/img/structure/B2798964.png)
2-(4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamido)thiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamido)thiophene-3-carboxamide, also known as DBCO-PEG4-TFP ester, is a chemical compound used in scientific research for bioconjugation and imaging purposes. This compound is a derivative of thiophene, a heterocyclic organic compound that contains a sulfur atom and a five-membered ring. DBCO-PEG4-TFP ester is a highly reactive compound that can selectively bind to biomolecules such as proteins, peptides, and nucleic acids.
Scientific Research Applications
Synthesis and Anticancer Evaluation
Research has shown that compounds structurally related to dihydroquinoline sulfonamides exhibit potent cytotoxic activity against several human cancer cell lines, including A549, HeLa, and MCF-7. These compounds are synthesized using naphthoquinone derivatives and evaluated for their anticancer potential. Notably, compounds with specific substitutions have displayed remarkable cytotoxic activity while showing low toxicity in normal human kidney cells. These findings suggest that similar compounds, such as the one , could potentially be explored for their anticancer properties (Ravichandiran et al., 2019).
Visible Light-Promoted Synthesis
The synthesis of heterocyclic derivatives, including isoquinoline diones, through visible-light-promoted reactions, demonstrates the chemical versatility and potential applications of these compounds in creating pharmacologically relevant molecules. Such methodologies can be applied to synthesize a wide range of compounds for various biological evaluations (Liu et al., 2016).
Antimicrobial and Antitubercular Activity
Compounds with thiophene and dihydroquinoline cores have been synthesized and evaluated for their antimicrobial and antitubercular activities. This research avenue highlights the potential of these compounds in addressing infectious diseases and the development of new therapeutic agents (Marvadi et al., 2020).
Pharmacological Screening
The synthesis of novel compounds with sulfonyl and quinazolinyl imidazole groups, including those with fluoro-substituted benzothiazoles, for biological and pharmacological screening, signifies the broad spectrum of research applications of these chemical entities. These compounds have been tested for various activities including antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic, indicating the wide range of potential pharmacological applications (Patel et al., 2009).
Properties
IUPAC Name |
2-[[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)benzoyl]amino]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O4S2/c22-19(25)17-11-13-29-21(17)23-20(26)15-7-9-16(10-8-15)30(27,28)24-12-3-5-14-4-1-2-6-18(14)24/h1-2,4,6-11,13H,3,5,12H2,(H2,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDIIFPDCOWEMHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=C(C=CS4)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.